Cas no 7470-85-1 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- 2,6-ditert-butyl-4-(1-methoxyethylidene)cyclohexa-2,5-dien-1-one
- 4-(1-methoxyethylidene)-2,6-ditert-butyl-cyclohexa-2,5-dien-1-one
- AC1L823V
- AG-G-97255
- CTK5E0370
- NSC402460
- NSC-402460
- 7470-85-1
- DTXSID40322950
- 2,6-Di-tert-butyl-4-(1-methoxyethylidene)cyclohexa-2,5-dien-1-one
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- Inchi： InChI=1S/C17H26O2/c1-11(19-8)12-9-13(16(2,3)4)15(18)14(10-12)17(5,6)7/h9-10H,1-8H3
- InChI Key： HBYISQZPWCDENM-UHFFFAOYSA-N
- SMILES： CC(=C1C=C(C(=O)C(=C1)C(C)(C)C)C(C)(C)C)OC
Computed Properties
- Exact Mass: 262.19338
- Monoisotopic Mass: 262.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 438
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Related Literature
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Priyanka Tiwari,Manish Yadav,Aiswarjya Bastia,G. C. Pandey,Chandana Rath New J. Chem., 2021,45, 22396-22405
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Yongjie Li,Mingjin Tang,Xiang Ding,Xinhui Bi RSC Adv., 2017,7, 46866-46873
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Sihua Qian,Hengwei Lin RSC Adv., 2016,6, 7902-7907
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Anjun Hu,Jianwei Wang,Xiaobin Niu,Mingjie Zhou,Wei Chen,Tianyu Lei,Jianwen Huang,Yaoyao Li,Lanxin Xue,Yuxin Fan,Xianfu Wang,Jie Xiong J. Mater. Chem. A, 2021,9, 9771-9779
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